2,4-dichloro-5-[(isopropylamino)sulfonyl]-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 2,4-dichloro-5-(propan-2-ylsulfamoyl)-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C13H13Cl2N3O3S2/c1-7(2)18-23(20,21)11-5-8(9(14)6-10(11)15)12(19)17-13-16-3-4-22-13/h3-7,18H,1-2H3,(H,16,17,19)
• InChI Key: MIXYKCYFERPBCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=C(C=C(C(=C1)C(=O)NC2=NC=CS2)Cl)Cl
• Molecular Formula: C13H13Cl2N3O3S2
• Molecular Weight: 394.3 g/mol

Description

2,4-dichloro-5-[(isopropylamino)sulfonyl]-N-1,3-thiazol-2-ylbenzamide, also known as DTTB, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which makes it a promising candidate for the treatment of type 2 diabetes and other metabolic disorders.

Mechanism of Action

2,4-dichloro-5-[(isopropylamino)sulfonyl]-N-1,3-thiazol-2-ylbenzamide exerts its inhibitory effect on PTP1B by binding to its catalytic site and blocking its activity. This leads to an increase in insulin signaling and glucose uptake in target tissues, such as liver, muscle, and adipose tissue. This compound has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in energy metabolism and glucose homeostasis.
Biochemical and Physiological Effects:
This compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes. It also reduces hepatic glucose production and improves lipid metabolism in the liver. This compound has been shown to have anti-inflammatory and anti-oxidative effects, which may contribute to its beneficial effects on metabolic health. However, this compound has also been shown to have off-target effects on other protein tyrosine phosphatases, which may limit its therapeutic potential.

Advantages and Limitations for Lab Experiments

2,4-dichloro-5-[(isopropylamino)sulfonyl]-N-1,3-thiazol-2-ylbenzamide is a highly potent and selective inhibitor of PTP1B, which makes it a valuable tool for studying the role of this protein in metabolic diseases. It has been extensively characterized in vitro and in vivo, and its mechanism of action is well understood. However, this compound has some limitations for lab experiments, such as its high cost, limited availability, and potential off-target effects on other protein tyrosine phosphatases.

Future Directions

There are several future directions for the use of 2,4-dichloro-5-[(isopropylamino)sulfonyl]-N-1,3-thiazol-2-ylbenzamide in scientific research. One area of interest is the development of more potent and selective inhibitors of PTP1B, which may have better therapeutic potential for the treatment of metabolic diseases. Another area of interest is the identification of new targets for this compound and other PTP1B inhibitors, which may have broader applications in the treatment of other diseases, such as cancer and autoimmune disorders. Finally, the use of this compound in combination with other drugs or therapies may have synergistic effects on metabolic health and disease.

Scientific Research Applications

2,4-dichloro-5-[(isopropylamino)sulfonyl]-N-1,3-thiazol-2-ylbenzamide has been extensively used in scientific research as a tool to study the role of PTP1B in metabolic diseases. PTP1B is a negative regulator of insulin signaling, and its inhibition by this compound has been shown to improve glucose homeostasis and insulin sensitivity in animal models of type 2 diabetes. This compound has also been used to study the role of PTP1B in other metabolic disorders, such as obesity and non-alcoholic fatty liver disease.